3-Cyclopropoxy-5-fluoro-2-methylpyridine

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-fluoro-2-methylpyridine
• InChI: InChI=1S/C9H10FNO/c1-6-9(12-8-2-3-8)4-7(10)5-11-6/h4-5,8H,2-3H2,1H3
• InChI Key: QGQXVUMVQYSHDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)F)OC2CC2

Description

3-Cyclopropoxy-5-fluoro-2-methylpyridine is a pyridine derivative characterized by three distinct substituents:

• Cyclopropoxy group at position 3: A three-membered cyclic ether, contributing to steric bulk and moderate lipophilicity.
• Fluoro group at position 5: A small, electronegative substituent that enhances metabolic stability and influences electronic properties.
• Methyl group at position 2: A simple alkyl substituent that increases hydrophobicity without significant steric hindrance.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the fluorination of pyridine derivatives using reagents such as Selectfluor® . The cyclopropoxy group can be introduced through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented, but they likely involve scalable versions of the laboratory synthesis methods. These methods would need to be optimized for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-fluoro-2-methylpyridine can undergo various chemical reactions, including:

Substitution Reactions: Due to the presence of the fluorine atom, which is an electron-withdrawing group, the compound can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can also undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Common Reagents and Conditions

Nucleophilic Substitution: Conditions for nucleophilic substitution typically involve the use of strong bases or nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution reactions can lead to the formation of various substituted pyridine derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-fluoro-2-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology and Medicine: Fluorinated pyridines are often explored for their potential biological activity, including as inhibitors of specific enzymes or receptors.

Industry: The compound may be used in the development of new materials or as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The specific mechanism of action of 3-Cyclopropoxy-5-fluoro-2-methylpyridine is not well-documented. like other fluorinated pyridines, it may interact with biological targets through the formation of hydrogen bonds and other non-covalent interactions. The presence of the fluorine atom can enhance the compound’s binding affinity to certain molecular targets.

Comparison with Similar Compounds

Substituent Analysis

The table below compares substituent positions and functional groups among 3-Cyclopropoxy-5-fluoro-2-methylpyridine and related pyridine derivatives:

Compound Name	Position 3 Substituent	Position 5 Substituent	Position 2 Substituent	Key Features
3-Cyclopropoxy-5-fluoro-2-methylpyridine	Cyclopropoxy (ether)	Fluoro	Methyl	Balanced lipophilicity; moderate steric bulk
Methyl 3-(2-amino-5-fluoropyridin-3-yl)propanoate	Amino-propanoate ester	Fluoro	–	Polar ester group; potential hydrogen bonding
5-Fluoro-3-iodopyridin-2-yl trifluoromethanesulfonate	Iodo	Fluoro	Trifluoromethanesulfonate	Electron-withdrawing groups; high reactivity
Methyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate	Chloro	Trifluoromethyl	Methyl ester	Strong electron-withdrawing effects; hydrolytically labile

Electronic and Steric Effects

• Cyclopropoxy vs. Amino/Ester/Iodo/Chloro (Position 3): The cyclopropoxy group offers moderate electron-withdrawing effects due to the ether oxygen, contrasting with the electron-donating amino group in Methyl 3-(2-amino-5-fluoropyridin-3-yl)propanoate. The iodo and chloro substituents in other analogs are more electronegative but lack the steric constraints of the cyclopropane ring .
• Fluoro vs.

Physicochemical Properties

• Lipophilicity (logP): The cyclopropoxy and methyl groups enhance lipophilicity compared to polar esters (e.g., Methyl 3-(2-amino-5-fluoropyridin-3-yl)propanoate) or sulfonates (e.g., 5-Fluoro-3-iodopyridin-2-yl trifluoromethanesulfonate), suggesting better membrane permeability .
• Metabolic Stability:
  • The fluoro group at position 5 likely improves resistance to oxidative metabolism, similar to its role in fluorinated pharmaceuticals. The cyclopropoxy group may further stabilize against enzymatic hydrolysis compared to ester or sulfonate linkages .